Cas no 114049-73-9 (1-acetyl-1,2-dihydro-3H-Pyrrol-3-one)
114049-73-9 structure
Product Name:1-acetyl-1,2-dihydro-3H-Pyrrol-3-one
CAS No:114049-73-9
MF:C6H7NO2
MW:125.125281572342
CID:106131
PubChem ID:45092680
Update Time:2025-04-18
1-acetyl-1,2-dihydro-3H-Pyrrol-3-one Chemical and Physical Properties
Names and Identifiers
-
- 1-acetyl-1,2-dihydro-3H-Pyrrol-3-one
- 1-acetyl-2H-pyrrol-3-one
- 3H-Pyrrol-3-one,1-acetyl-1,2-dihydro-
- 3H-Pyrrol-3-one,1-acetyl-1,2-dihydro-(9CI)
- 1-Acetyl-1H-pyrrol-3(2H)-one
- 114049-73-9
-
- Inchi： 1S/C6H7NO2/c1-5(8)7-3-2-6(9)4-7/h2-3H,4H2,1H3
- InChI Key： XHHBGWNQXNWLQQ-UHFFFAOYSA-N
- SMILES： O=C1C=CN(C(C)=O)C1
Computed Properties
- Exact Mass: 125.04771
- Monoisotopic Mass: 125.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- PSA: 37.38
1-acetyl-1,2-dihydro-3H-Pyrrol-3-one Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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